5,6-Dimethyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid

• IUPAC Name: 5,6-dimethyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid
• InChI: InChI=1S/C16H21NO4/c1-11-8-9-14(15(18)19)17(12(11)2)16(20)21-10-13-6-4-3-5-7-13/h3-7,11-12,14H,8-10H2,1-2H3,(H,18,19)
• InChI Key: TYLLJXKCJVKPRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(N(C1C)C(=O)OCC2=CC=CC=C2)C(=O)O
• Molecular Formula: C16H21NO4
• Molecular Weight: 291.34 g/mol

Description

5,6-Dimethyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid, also known as DPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. DPC is a piperidine derivative that has a unique structure and properties, making it an attractive target for research and development.

Mechanism of Action

The mechanism of action of 5,6-Dimethyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid is not fully understood, but it is believed to act on several different targets in the body. One proposed mechanism involves the modulation of GABA receptors, which are involved in the regulation of neuronal activity. This compound may also act on other neurotransmitter systems, including the glutamate and serotonin systems.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in animal models. Studies have shown that the compound can reduce inflammation, inhibit seizures, and improve cognitive function. This compound may also have potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5,6-Dimethyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid in lab experiments is its unique structure and properties, which make it an attractive target for research and development. However, the synthesis of this compound is complex and requires specialized equipment and expertise, making it difficult to produce in large quantities. Additionally, the compound has not been extensively tested in humans, so its safety and efficacy are not well established.

Future Directions

There are several potential future directions for research on 5,6-Dimethyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid. One area of interest is the development of new drugs based on the structure of this compound, which may have improved efficacy and safety profiles. Another area of research is the investigation of the compound's effects on other neurotransmitter systems, such as the dopamine and norepinephrine systems. Finally, further studies are needed to determine the safety and efficacy of this compound in humans, which may pave the way for its use in clinical settings.

Synthesis Methods

The synthesis of 5,6-Dimethyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid involves several steps, including the reaction of piperidine with acetic anhydride, followed by the addition of phenylmagnesium bromide and then the reaction with chloroacetyl chloride. The final step involves the reaction of the resulting compound with dimethylamine and carbon dioxide. The entire process is complex and requires careful attention to detail to ensure the purity and yield of the final product.

Scientific Research Applications

5,6-Dimethyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid has been the subject of extensive scientific research due to its potential applications in medicinal chemistry. The compound has been shown to have a variety of biological activities, including anticonvulsant, analgesic, and anti-inflammatory properties. This compound has also been investigated for its effects on the central nervous system, with studies showing that it may have neuroprotective and cognitive-enhancing effects.